4-methyl-1-(1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methyl-1-(1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H21F3N6O2 and its molecular weight is 434.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dopamine D4 Receptor Ligands
Research into compounds structurally related to the query has led to the identification of high-affinity ligands at human dopamine D4 receptors. These compounds, like the 4-heterocyclylpiperidines, have shown significant selectivity and affinity for the D4 receptor over D2 and D3, implicating them in potential treatments for psychiatric disorders such as schizophrenia and drug addiction (Rowley et al., 1997).
Molecular Structure and Interactions
Studies focusing on s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties have provided insights into molecular structure through X-ray crystallography and DFT calculations. This research contributes to our understanding of intermolecular interactions, electronic properties, and the potential for designing molecules with specific characteristics (Shawish et al., 2021).
Antimicrobial Activities
Compounds featuring pyrazole and triazol moieties, akin to the queried compound, have been synthesized and evaluated for their antimicrobial activities. These derivatives have displayed effectiveness against a range of bacterial and fungal pathogens, indicating their potential as novel antimicrobial agents (Al‐Azmi & Mahmoud, 2020).
Catalysis and Chemical Synthesis
New bidentate pyrazolyl–triazolyl donor ligands have been synthesized, leading to the development of rhodium(I) and iridium(I) complexes. These complexes have been explored as catalysts for hydroamination, showcasing the versatility of such compounds in facilitating chemical reactions and synthesizing new chemical entities (Hua et al., 2012).
Photoswitchable Molecules
Arylazopyrazoles substituted with piperidine have been engineered for bidirectional photoswitching with visible light. This innovation opens new avenues for the development of light-responsive materials, potentially useful in data storage, sensors, and molecular electronics (Simke et al., 2021).
Properties
IUPAC Name |
4-methyl-2-[1-(5-methyl-1-phenylpyrazole-4-carbonyl)piperidin-4-yl]-5-(trifluoromethyl)-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F3N6O2/c1-13-16(12-24-28(13)14-6-4-3-5-7-14)17(30)27-10-8-15(9-11-27)29-19(31)26(2)18(25-29)20(21,22)23/h3-7,12,15H,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMTUFJJGMAILID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CCC(CC3)N4C(=O)N(C(=N4)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F3N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.